Cas no 1329835-46-2 (2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester)

• Product Name: 2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester
• CAS No: 1329835-46-2
• MF: C₁₅H₁₄O₂
• MW: 231.30127286911
• CID: 1063505
• PubChem ID: 131699030
• Update Time: 2025-04-20

2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester
• 2-Methyl-3-phenylben
• 1329835-46-2
• Methyl 2,3,4-trideuterio-5-(2,3-dideuteriophenyl)-6-methylbenzoate

• Inchi： 1S/C15H14O2/c1-11-13(12-7-4-3-5-8-12)9-6-10-14(11)15(16)17-2/h3-10H,1-2H3/i4D,6D,7D,9D,10D
• InChI Key： HSBPPUMWUBCKIJ-UKLAVMBXSA-N
• SMILES： O(C)C(C1=C([2H])C([2H])=C([2H])C(C2C=CC=C([2H])C=2[2H])=C1C)=O

Computed Properties

• Exact Mass: 231.130763415g/mol
• Monoisotopic Mass: 231.130763415g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives